3-phenyl-1-(3-phenylpropanoyl)-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine

• IUPAC Name: 3-phenyl-1-[3-phenyl-5-(thiophen-2-ylmethylamino)-1,2,4-triazol-1-yl]propan-1-one
• InChI: InChI=1S/C22H20N4OS/c27-20(14-13-17-8-3-1-4-9-17)26-22(23-16-19-12-7-15-28-19)24-21(25-26)18-10-5-2-6-11-18/h1-12,15H,13-14,16H2,(H,23,24,25)
• InChI Key: SKAKRKPPFLZFNL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC(=O)N2C(=NC(=N2)C3=CC=CC=C3)NCC4=CC=CS4
• Molecular Formula: C22H20N4OS
• Molecular Weight: 388.5 g/mol

Description

3-phenyl-1-(3-phenylpropanoyl)-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine, also known as TPTA, is a novel triazole compound that has gained attention in scientific research due to its potential therapeutic applications. TPTA has a unique chemical structure that makes it an attractive target for drug development.

Mechanism of Action

The mechanism of action of 3-phenyl-1-(3-phenylpropanoyl)-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine is not fully understood. However, it is believed that the compound induces apoptosis, or programmed cell death, in cancer cells. 3-phenyl-1-(3-phenylpropanoyl)-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine also inhibits the growth of cancer cells by disrupting their cell cycle.
Biochemical and Physiological Effects:
3-phenyl-1-(3-phenylpropanoyl)-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine has been shown to have a range of biochemical and physiological effects. In addition to its anticancer activity, 3-phenyl-1-(3-phenylpropanoyl)-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine has also been shown to have anti-inflammatory and antioxidant properties. 3-phenyl-1-(3-phenylpropanoyl)-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine has been found to reduce the production of pro-inflammatory cytokines and increase the activity of antioxidant enzymes.

Advantages and Limitations for Lab Experiments

One advantage of 3-phenyl-1-(3-phenylpropanoyl)-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine is its high potency against cancer cells. This makes it an attractive candidate for drug development. However, 3-phenyl-1-(3-phenylpropanoyl)-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine also has some limitations. It is not very water-soluble, which can make it difficult to administer in vivo. Additionally, 3-phenyl-1-(3-phenylpropanoyl)-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine has not been extensively studied for its toxicity and pharmacokinetics.

Future Directions

There are many potential future directions for 3-phenyl-1-(3-phenylpropanoyl)-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine research. One area of interest is the development of 3-phenyl-1-(3-phenylpropanoyl)-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine derivatives with improved water solubility and pharmacokinetics. Another area of research is the evaluation of 3-phenyl-1-(3-phenylpropanoyl)-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine's potential as a therapeutic agent for other diseases, such as inflammation and neurodegenerative disorders.
Conclusion:
In conclusion, 3-phenyl-1-(3-phenylpropanoyl)-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine is a novel triazole compound that has shown promise in scientific research for its potential therapeutic applications. Its unique chemical structure and potent anticancer activity make it an attractive candidate for drug development. However, further research is needed to fully understand its mechanism of action, toxicity, and pharmacokinetics.

Scientific Research Applications

3-phenyl-1-(3-phenylpropanoyl)-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine has been studied extensively for its potential therapeutic applications. One of the major areas of research is its anticancer activity. Studies have shown that 3-phenyl-1-(3-phenylpropanoyl)-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine exhibits significant cytotoxicity against a variety of cancer cell lines, including breast, lung, and colon cancer.